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Compound of Interest

Compound Name:
Stannane, trimethyl(4-

methylphenyl)-

CAS No.: 937-12-2

Cat. No.: B8566121

Get Quote

Application Note & Protocol | Series: Advanced Organometallic Synthesis

Abstract
The Stille cross-coupling reaction remains a cornerstone of carbon-carbon bond formation in

drug discovery, particularly for the modular assembly of biaryl scaffolds. This application note

details the protocol for utilizing trimethyl(4-methylphenyl)stannane (also known as trimethyl(p-

tolyl)stannane) to introduce the p-tolyl moiety into aryl halides. While effective, this reagent

carries the inherent toxicity of trimethyltin species. This guide prioritizes safety, reaction

efficiency, and purification strategies to ensure high yields while mitigating tin contamination in

the final pharmaceutical intermediate.

Safety & Handling (CRITICAL)
WARNING: NEUROTOXIN HAZARD Trimethyltin compounds are significantly more toxic than

their tributyltin counterparts due to higher volatility and easier absorption through the skin and

blood-brain barrier.
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Engineering Controls: All operations must be performed inside a functioning fume hood or

glovebox.

PPE: Double nitrile gloves (or Silver Shield® gloves), lab coat, and safety glasses are

mandatory.

Waste Disposal: All solid and liquid waste must be segregated into specific "Organotin

Waste" containers. Do not mix with general organic waste.

Decontamination: Glassware should be rinsed with a base bath (alcoholic KOH) or

specialized decontamination solution before washing to cleave residual C-Sn bonds.

Chemical Profile
Property Specification

Chemical Name Trimethyl(4-methylphenyl)stannane

Synonyms
Trimethyl(p-tolyl)stannane; 1-Trimethylstannyl-4-

methylbenzene

CAS Number
934-56-5 (General Trimethylphenyltin family ref)

/ 3728-43-6 (Silane analog ref for comparison)

Molecular Formula C₁₀H₁₆Sn

Molecular Weight 254.94 g/mol

Physical State
Colorless to pale yellow liquid or low-melting

solid

Solubility Soluble in Toluene, DMF, THF, Dioxane

Stability
Air-stable for short periods; store under inert

atmosphere at 2-8°C

Mechanistic Insight
The Stille coupling proceeds via a Pd(0)/Pd(II) catalytic cycle. For trimethyl(4-

methylphenyl)stannane, the transmetallation step is often rate-determining. The transfer of the

p-tolyl group from tin to palladium is favored over the methyl groups, but "methyl transfer" is a
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known side reaction (though less common with aryl-trimethyl stannanes than alkyl-trimethyl

ones).

Catalytic Cycle Visualization
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Click to download full resolution via product page

Caption: The Stille catalytic cycle. The transmetallation step involves the exchange of the

halide on Palladium with the p-tolyl group from the stannane.

Standard Operating Procedure (Protocol)
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Reagents & Materials
Substrate: Aryl Bromide or Iodide (1.0 equiv).

Reagent: Trimethyl(4-methylphenyl)stannane (1.1 – 1.2 equiv).

Catalyst: Pd(PPh₃)₄ (5 mol%) OR Pd₂(dba)₃ (2.5 mol%) + P(o-tol)₃ (10 mol%).

Solvent: Anhydrous Toluene (degassed).

Additives (Optional): CsF (2.0 equiv) or CuI (10 mol%) – Recommended for hindered

substrates.

Step-by-Step Procedure
Preparation (Inert Atmosphere):

Flame-dry a Schlenk tube or reaction vial equipped with a magnetic stir bar. Cool under a

stream of Argon or Nitrogen.

Add the Aryl Halide (1.0 mmol) and Catalyst (e.g., 58 mg Pd(PPh₃)₄).

Note: If using solid additives like CsF or CuI, add them at this stage.

Solvent & Reagent Addition:

Seal the vessel with a septum.[1]

Evacuate and backfill with Argon three times.[1]

Inject anhydrous, degassed Toluene (5 mL, 0.2 M concentration).

Add Trimethyl(4-methylphenyl)stannane (1.1 mmol) via syringe.

Tip: If the stannane is viscous or solid, weigh it in the flask during step 1 or dissolve it in a

small amount of toluene before injection.

Reaction:
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Heat the mixture to 90–110°C (reflux) in an oil block.

Stir vigorously for 4–16 hours.

Monitoring: Check reaction progress via TLC or LC-MS. Look for the disappearance of the

aryl halide.

Workup (The KF Method):

Why: This step converts soluble trimethyltin halides into insoluble polymeric tin fluorides,

facilitating removal.

Cool the reaction to room temperature.

Dilute with Ethyl Acetate (10 mL).

Add saturated aqueous Potassium Fluoride (KF) solution (5 mL).

Stir vigorously for 30 minutes. A white, polymeric precipitate (Me₃SnF) will form.

Filter the suspension through a pad of Celite. Wash the pad with Ethyl Acetate.

Extraction:

Transfer filtrate to a separatory funnel.

Wash organic layer with Water (2x) and Brine (1x).

Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

Purification & Analysis
Removing trace organotin residues is critical for compound purity and biological testing.

Purification Workflow

Crude Mixture
(Contains Product + Sn residues)

Aq. KF Wash
(Precipitates Me₃SnF) Celite Filtration Flash Column

(SiO₂ + 5% Et₃N) Pure Biaryl Product
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Caption: Optimized workflow for removal of toxic organotin byproducts.

Chromatography Tip: Organotin compounds often streak on silica gel or elute with the product.

Solution: Pre-treat the silica gel column with 1-5% Triethylamine (Et₃N) in the eluent (e.g.,

Hexanes/EtOAc + 2% Et₃N). This deactivates acidic sites on the silica, preventing

destannylation and improving separation.

Troubleshooting
Issue Possible Cause Corrective Action

No Reaction
Catalyst poisoning or inactive

catalyst.

Ensure Pd(PPh₃)₄ is yellow

(not black). Use fresh catalyst

or switch to Pd₂(dba)₃/P(t-Bu)₃.

Homocoupling (Ar-Ar)
Oxidative addition is too slow;

disproportionation.

Degass solvents thoroughly to

remove O₂. Lower temperature

slightly.

Methyl Transfer
Methyl group transfers instead

of p-tolyl.

This is rare for aryl stannanes

but possible. Switch to a bulky

ligand (e.g., P(o-tol)₃) to

sterically favor aryl transfer.

Black Precipitate
"Palladium Black" formation

(catalyst decomposition).

Add additional ligand (PPh₃) to

stabilize Pd species. Ensure

inert atmosphere is

maintained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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